Cas no 2138147-96-1 (2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 2138147-96-1
• MF: C₁₄H₁₂F₄N₂
• MW: 284.252097129822
• CID: 5269200
• Update Time: 2025-05-23

2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-

• Inchi： 1S/C14H12F4N2/c1-20(2)13-12(14(16,17)18)7-10(8-19-13)9-4-3-5-11(15)6-9/h3-8H,1-2H3
• InChI Key： CUSFZNCLCRMOSH-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C2=CC=CC(F)=C2)C=C1C(F)(F)F

Additional information on 2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-

2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)

The compound 2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl), with CAS No. 2138147-96-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorophenyl group, a dimethylamino group, and a trifluoromethyl group. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery and development. The presence of the trifluoromethyl group enhances the compound's stability and lipophilicity, making it an attractive candidate for various biological assays. Researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating conditions such as cancer and inflammatory diseases. The dimethylamino group further enhances its bioavailability, making it a promising lead compound for medicinal chemists.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel materials for catalysis and sensing applications. The fluorophenyl group contributes to its electronic properties, enabling it to act as a versatile ligand in transition metal chemistry.

The synthesis of 2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl) involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

From an environmental perspective, this compound's stability and biodegradability have been assessed in recent eco-toxicological studies. While it exhibits low toxicity towards aquatic organisms under standard test conditions, further research is required to fully understand its long-term environmental impact. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards.

In conclusion, 2-Pyridinamine, 5-(3-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl) stands as a testament to the ingenuity of modern chemical synthesis and its potential to address pressing challenges in medicine and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in various scientific disciplines.